1-acetyl-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-acetyl-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H20N4O3/c1-12(22)21-8-4-13(5-9-21)17(23)20-11-14-16(19-7-6-18-14)15-3-2-10-24-15/h2-3,6-7,10,13H,4-5,8-9,11H2,1H3,(H,20,23)
• InChI Key: WWEVTLGKMMHQSN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NCC2=NC=CN=C2C3=CC=CO3
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

1-acetyl-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)piperidine-4-carboxamide, also known as Furan-2-yl-pyrazin-2-yl-methyl-piperidine-4-carboxylic acid amide, is a compound that has gained attention in the scientific community due to its potential use in various fields.

Scientific Research Applications

Antibacterial Activity

The search for novel antimicrobial agents is critical due to the rise in microbial resistance. Furan derivatives, including our compound of interest, have attracted interest in medicinal chemistry. . These compounds could potentially serve as effective and secure alternatives to existing antibiotics.

Anti-Tubercular Potential

In the fight against tuberculosis (TB), researchers have designed and synthesized derivatives containing furan and pyrazole scaffolds. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. .

Other Therapeutic Applications

Beyond the mentioned fields, furan derivatives have been studied for their muscle relaxant, anti-protozoal, antiviral, and anti-anxiety properties. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, similar compounds have been evaluated for their anti-tubercular activity.